Cas no 2165736-07-0 ((1R,2R)-N-Butyl-2-fluorocyclohexan-1-amine)

(1R,2R)-N-Butyl-2-fluorocyclohexan-1-amine is a chiral fluorinated cyclohexylamine derivative with a defined stereochemistry, making it valuable for asymmetric synthesis and pharmaceutical research. The presence of fluorine at the 2-position enhances its metabolic stability and binding affinity in bioactive molecules, while the n-butyl group contributes to lipophilicity, influencing solubility and membrane permeability. Its rigid cyclohexane scaffold and stereospecific configuration (1R,2R) are advantageous for designing enzyme inhibitors or receptor modulators with high selectivity. This compound is particularly useful in medicinal chemistry for probing structure-activity relationships or as a building block for fluorinated analogs. Careful handling is recommended due to potential reactivity of the amine and fluorine functionalities.

(1R,2R)-N-Butyl-2-fluorocyclohexan-1-amine structure

2165736-07-0 structure

Product Name:(1R,2R)-N-Butyl-2-fluorocyclohexan-1-amine

CAS No:2165736-07-0

MF:C₁₀H₂₀FN

MW:173.270906448364

CID:5043912

Update Time:2025-05-28

(1R,2R)-N-Butyl-2-fluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

- (1R,2R)-N-butyl-2-fluorocyclohexan-1-amine
- (1R,2R)-N-Butyl-2-fluorocyclohexan-1-amine
- Inchi： 1S/C10H20FN/c1-2-3-8-12-10-7-5-4-6-9(10)11/h9-10,12H,2-8H2,1H3/t9-,10-/m1/s1
- InChI Key： CMHDBUBHUXTKBE-NXEZZACHSA-N
- SMILES： F[C@@H]1CCCC[C@H]1NCCCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 116
XLogP3: 2.7
Topological Polar Surface Area: 12

(1R,2R)-N-Butyl-2-fluorocyclohexan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	R160536-100mg	(1r,2r)-n-butyl-2-fluorocyclohexan-1-amine	2165736-07-0		100mg	$ 95.00	2022-06-03
TRC	R160536-500mg	(1r,2r)-n-butyl-2-fluorocyclohexan-1-amine	2165736-07-0		500mg	$ 365.00	2022-06-03
TRC	R160536-1g	(1r,2r)-n-butyl-2-fluorocyclohexan-1-amine	2165736-07-0		1g	$ 570.00	2022-06-03
Life Chemicals	F1912-2751-0.25g	(1R,2R)-N-butyl-2-fluorocyclohexan-1-amine	2165736-07-0	95%+	0.25g	$361.0	2023-09-06
Life Chemicals	F1912-2751-0.5g	(1R,2R)-N-butyl-2-fluorocyclohexan-1-amine	2165736-07-0	95%+	0.5g	$380.0	2023-09-06
Life Chemicals	F1912-2751-1g	(1R,2R)-N-butyl-2-fluorocyclohexan-1-amine	2165736-07-0	95%+	1g	$401.0	2023-09-06
Life Chemicals	F1912-2751-2.5g	(1R,2R)-N-butyl-2-fluorocyclohexan-1-amine	2165736-07-0	95%+	2.5g	$802.0	2023-09-06
Life Chemicals	F1912-2751-5g	(1R,2R)-N-butyl-2-fluorocyclohexan-1-amine	2165736-07-0	95%+	5g	$1203.0	2023-09-06
Life Chemicals	F1912-2751-10g	(1R,2R)-N-butyl-2-fluorocyclohexan-1-amine	2165736-07-0	95%+	10g	$1684.0	2023-09-06